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Compound of Interest

Compound Name: EPZ011989 hydrochloride

Cat. No.: B10783833 Get Quote

Technical Support Center: EPZ011989
Hydrochloride
Welcome to the technical support center for EPZ011989 hydrochloride. This guide is

designed for researchers, scientists, and drug development professionals to provide guidance

on preventing the precipitation of EPZ011989 hydrochloride in aqueous solutions and cell

culture media. Below you will find frequently asked questions (FAQs) and a troubleshooting

guide to assist you in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is EPZ011989 and what is its mechanism of action?

EPZ011989 is a potent, selective, and orally bioavailable small molecule inhibitor of the histone

methyltransferase EZH2 (Enhancer of zeste homolog 2).[1][2][3][4][5] EZH2 is the catalytic

subunit of the Polycomb Repressive Complex 2 (PRC2) and is responsible for the

trimethylation of histone H3 at lysine 27 (H3K27me3), a mark associated with transcriptional

repression.[6][7][8][9] By inhibiting EZH2, EPZ011989 leads to a decrease in H3K27me3

levels, which can reactivate the expression of silenced tumor suppressor genes.[10] It inhibits

both wild-type and mutant forms of EZH2 with high potency (Ki < 3 nM).[1][2][4]

Q2: What are the solubility properties of EPZ011989 hydrochloride?
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EPZ011989 hydrochloride is sparingly soluble in aqueous solutions.[1] Its solubility is

significantly better in organic solvents like DMSO and ethanol.[1][4][5] It is critical to note that

moisture can negatively impact its solubility in DMSO.[1]

Troubleshooting Guide: Preventing Precipitation in
Media
Issue: Precipitation observed upon dilution of DMSO stock solution into aqueous cell culture

media.

This is a common issue for hydrophobic compounds like EPZ011989. The dramatic change in

solvent polarity when a concentrated DMSO stock is introduced into an aqueous environment

leads to a rapid decrease in solubility, causing the compound to precipitate.

Solutions:

Optimize Stock Concentration and Dilution Factor:

Prepare a high-concentration stock solution in 100% anhydrous DMSO.

When diluting into your final working concentration in media, ensure the final DMSO

concentration is kept as low as possible (ideally ≤ 0.1%) to minimize solvent-induced

toxicity and precipitation.

Perform serial dilutions in your cell culture medium. Do not add a small volume of highly

concentrated stock directly into a large volume of media. Instead, create intermediate

dilutions.

Pre-warm Media and Solutions:

Gently pre-warm your cell culture media and the EPZ011989 hydrochloride stock

solution to 37°C before mixing. This can help to increase the solubility of the compound.

Enhance Mixing:

Add the EPZ011989 hydrochloride stock solution dropwise to the media while gently

vortexing or swirling the tube. This rapid dispersion can prevent the formation of localized
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high concentrations that trigger precipitation.

Consider the Use of a Surfactant:

For certain applications, the inclusion of a biocompatible surfactant, such as a low

concentration of Tween® 80 (e.g., 0.01-0.1%), in the final culture medium can help to

maintain the solubility of hydrophobic compounds. However, the compatibility of any

surfactant with your specific cell line and experimental endpoints must be validated.

Final Filtration:

After preparing your final working solution, you can filter it through a 0.22 µm syringe filter

to remove any microscopic precipitates that may not be visible to the naked eye. This

ensures a homogenous solution for your experiments.

Quantitative Data Summary
Property Value Source(s)

Molecular Weight 642.27 g/mol [1]

In Vitro Potency (Ki)
< 3 nM (for wild-type and

mutant EZH2)
[1][2][4]

Cellular IC50
< 100 nM (for H3K27

methylation reduction)
[1]

Solubility Data:
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Solvent Concentration Notes Source(s)

DMSO

5 mg/mL (~7.78 mM)

to 20 mg/mL (~31.13

mM)

Use fresh, anhydrous

DMSO is

recommended.

[1]

Ethanol 100 mg/mL [1]

Water Insoluble [1]

DMF 10 mg/mL [4]

Ethanol:PBS (pH 7.2)

(1:1)
0.5 mg/mL [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: EPZ011989 hydrochloride powder, anhydrous DMSO (cell culture grade).

Procedure: a. Allow the vial of EPZ011989 hydrochloride to equilibrate to room temperature

before opening. b. Based on the molecular weight (642.27 g/mol ), calculate the required

mass of the compound to prepare your desired volume of a 10 mM stock solution. For

example, for 1 mL of a 10 mM solution, you will need 6.42 mg of EPZ011989 hydrochloride.

c. Add the appropriate volume of anhydrous DMSO to the vial. d. To aid dissolution, vortex

the solution and/or sonicate in a water bath for a few minutes until the compound is

completely dissolved. e. Store the stock solution in small aliquots at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[1]

Protocol 2: Preparation of a Working Solution in Cell Culture Media

Materials: 10 mM EPZ011989 hydrochloride in DMSO, pre-warmed complete cell culture

medium.

Procedure: a. Thaw an aliquot of the 10 mM stock solution at room temperature. b. Perform

a serial dilution of the stock solution in pre-warmed (37°C) complete cell culture medium to

achieve your desired final concentration. For example, to prepare a 1 µM working solution

from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:10 dilution. c. During
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each dilution step, add the EPZ011989 hydrochloride solution to the medium while gently

mixing. d. Use the final working solution immediately for your cell-based assays.
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Caption: Simplified EZH2 signaling pathway and the inhibitory action of EPZ011989.
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Caption: Workflow for preparing EPZ011989 hydrochloride solutions for in vitro use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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